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Compound of Interest

Compound Name: ent-Tadalafil-d3

Cat. No.: B12418483

Audience: Researchers, scientists, and drug development professionals.
Introduction:

ent-Tadalafil-d3 is a stable isotope-labeled enantiomer of Tadalafil, a potent and selective
inhibitor of phosphodiesterase type 5 (PDES5). Due to its chemical and physical similarity to the
unlabeled drug, ent-Tadalafil-d3 serves as an invaluable tool in drug metabolism and
pharmacokinetic (DMPK) studies. Its primary application is as an internal standard (IS) in
bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-
MS/MS), for the accurate quantification of Tadalafil in biological matrices.[1][2] The
incorporation of three deuterium atoms on the methyl group allows for mass differentiation from
the analyte without significantly altering its physicochemical properties, making it the gold
standard for achieving precision and accuracy in quantitative bioanalysis.[1]

These application notes provide a comprehensive overview of the use of ent-Tadalafil-d3 in
drug metabolism studies, including detailed experimental protocols and data presentation.

Bioanalytical Method for Tadalafil Quantification in
Human Plasma

The accurate determination of drug concentrations in biological fluids is fundamental to
understanding its absorption, distribution, metabolism, and excretion (ADME) properties. A
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validated LC-MS/MS method using ent-Tadalafil-d3 as an internal standard is presented below

for the quantification of Tadalafil in human plasma.[2][3][4]

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines the steps for sample preparation, chromatographic separation, and mass

S

pectrometric detection of Tadalafil and ent-Tadalafil-d3.

a. Sample Preparation (Solid-Phase Extraction - SPE):

O

To 200 pL of human plasma in a polypropylene tube, add a specified amount of ent-
Tadalafil-d3 solution (internal standard).

Vortex the mixture for 30 seconds.

Condition a Phenomenex Strata-X-C 33 um solid-phase extraction cartridge with 1 mL of
methanol followed by 1 mL of Milli-Q water.[2][3][4]

Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.
Evaporate the eluate to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 500 pL of the mobile phase.

Inject an aliquot (typically 10 pL) into the LC-MS/MS system.

. Liquid Chromatography Conditions:
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Parameter Value
Synergi™ Hydro-RP C18 (100 mm x 4.6 mm, 4
Column
um)[2][3]
) Methanol and 10 mM ammonium formate, pH
Mobile Phase
4.0 (90:10, viv)[2][3]
Flow Rate 0.9 mL/min[2][3]
Column Temperature Ambient
Injection Volume 10 uL
Run Time 2.5 min[3]
c. Mass Spectrometry Conditions:
Parameter Value

Mass Spectrometer

Triple quadrupole mass spectrometer[5]

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transition (Tadalafil)

m/z 390.3 - 268.2[2][4]

MRM Transition (ent-Tadalafil-d3)

m/z 393.1 - 271.2[2][4]

Collision Gas

Argon

Data Presentation: Method Validation Parameters

The following tables summarize the quantitative performance of the described LC-MS/MS

method.

Table 1: Calibration Curve and Linearity

Parameter

Value

Concentration Range

0.50 - 500 ng/mL][2][4]

Correlation Coefficient (r?)

> 0.9994[2][4]
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Table 2: Precision and Accuracy

Quality Control Intra-batch Inter-batch

o o Accuracy (%)
Sample Precision (% CV) Precision (% CV)
Low QC < 3.7%[2][3] < 3.2%[3] 97.8% to 104.1%[2][3]
Medium QC < 3.7%][2][3] < 3.2%][3] 97.8% to 104.1%[2][3]
High QC < 3.7%[2][3] < 3.2%[3] 97.8% to 104.1%[2][3]

Table 3: Recovery and Matrix Effect

Mean Extraction Recovery  IS-Normalized Matrix

Analyte

(%) Factor
Tadalafil 98.95% - 100.61%[2][3] 0.986 - 1.020[3]
ent-Tadalafil-d3 100.12%]3] N/A

Application in Pharmacokinetic Studies

The validated bioanalytical method using ent-Tadalafil-d3 is crucial for determining the

pharmacokinetic profile of Tadalafil in preclinical and clinical studies. Following oral

administration, plasma concentrations of Tadalafil can be accurately measured over time to

calculate key pharmacokinetic parameters.

Tadalafil Pharmacokinetic Parameters in Healthy

Subjects

The following table summarizes the pharmacokinetic parameters of Tadalafil obtained from

studies utilizing robust bioanalytical methods.

Table 4: Pharmacokinetic Parameters of Tadalafil
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Parameter Value Reference
Tmax (median) 2 hours [61[7]

t1/2 (mean) 17.5 hours [61[7]

Cmax (mean, 20 mg dose) 378 ug/L [61[7]

Oral Clearance (CL/F, mean) 2.48 L/h [6][7]
Apparent Volume of

Distribution (Vz/F, mean) 626l S
Plasma Protein Binding 94% [6]

Tadalafil Metabolism

Tadalafil is primarily metabolized in the liver by the cytochrome P450 3A4 (CYP3A4) enzyme.
[8][9] The major metabolic pathway involves the formation of a catechol metabolite, which
subsequently undergoes methylation and glucuronidation.[8][9] The resulting methylcatechol
glucuronide is the major circulating metabolite.[6][9] These metabolites are not considered
pharmacologically active.[6]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the bioanalytical quantification of Tadalafil
using ent-Tadalafil-d3.

Caption: Bioanalytical workflow for Tadalafil quantification.

Tadalafil Metabolic Pathway

The diagram below outlines the primary metabolic pathway of Tadalafil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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